N1-(2-carbamoylbenzofuran-3-yl)-N2-(2-(dimethylamino)ethyl)oxalamide

• IUPAC Name: N'-(2-carbamoyl-1-benzofuran-3-yl)-N-[2-(dimethylamino)ethyl]oxamide
• InChI: InChI=1S/C15H18N4O4/c1-19(2)8-7-17-14(21)15(22)18-11-9-5-3-4-6-10(9)23-12(11)13(16)20/h3-6H,7-8H2,1-2H3,(H2,16,20)(H,17,21)(H,18,22)
• InChI Key: GXVGOTKUBLKKHE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C(=O)NC1=C(OC2=CC=CC=C21)C(=O)N
• Molecular Formula: C15H18N4O4
• Molecular Weight: 318.33 g/mol

Description

N1-(2-carbamoylbenzofuran-3-yl)-N2-(2-(dimethylamino)ethyl)oxalamide, also known as DBF, is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. DBF is a synthetic compound that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Photolysis and Pesticides

• A study highlighted the photolysis of methyl 2-benzimidazolecarbamate (Carbendazim, 1) in methanol and its interaction with singlet oxygen. The research identified various products including N,N′-dicarbomethoxyguanidine and 2-guanidinobenzimidazole, which are significant for understanding the behavior of related compounds under photolytic conditions (Abdou et al., 1985).

Antitumor Activity

• The synthesis and evaluation of antitumor olivacine derivatives, including those with N-substituted carboxamides, were explored. These derivatives showed high cytotoxicity for cultured cells and good antitumor activity in vivo, illustrating the potential of such compounds in cancer research (Jasztold-Howorko et al., 1994).

Nanoparticle Delivery Systems

• Carbendazim, a related compound, was used in a study to prepare solid lipid nanoparticles and polymeric nanocapsules for agricultural applications. This research is vital for understanding how similar compounds could be delivered more effectively and safely (Campos et al., 2015).

Biotransformation and Metabolic Studies

• The in vitro metabolism of 2-ethylhexyl 4-(N,N-dimethylamino)benzoate (EDP), a structurally similar compound, was examined. Understanding the phase I and phase II metabolism of such compounds can provide insights into the metabolic pathways and potential interactions of related chemicals (León et al., 2009).

Electroluminescent Materials

• Research on carbazole derivatives, which have structural similarities, focused on their potential as electroluminescent materials. This suggests possible applications of similar compounds in the development of new materials for electronic devices (Thomas et al., 2001).